Cas no 2172588-55-3 (5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172588-55-3
• MF: C₉H₁₃F₃N₄O
• MW: 250.220931768417
• CID: 5570006
• PubChem ID: 165596427
• Update Time: 2025-05-20

5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1593833
• 2172588-55-3
• 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C9H13F3N4O/c1-3-4-6-7(8(13)17)14-15-16(6)5(2)9(10,11)12/h5H,3-4H2,1-2H3,(H2,13,17)
• InChI Key： KMXQEJLGEFNDQV-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(C(N)=O)N=N1)CCC)(F)F

Computed Properties

• Exact Mass: 250.10414554g/mol
• Monoisotopic Mass: 250.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide

5-Propyl-1-(1,1,1-Trifluoropropan-2-yl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 2172588-55-3): A Comprehensive Overview

5-Propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172588-55-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The incorporation of a trifluoromethyl group and a propyl substituent in the structure further enhances its pharmacological profile, making it a promising candidate for various therapeutic uses.

The chemical structure of 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide is characterized by a 1H-1,2,3-triazole core with a carboxamide functional group at the 4-position. The presence of the trifluoromethyl group at the 2-position of the propyl chain imparts significant lipophilicity and metabolic stability to the molecule. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.

Recent studies have highlighted the potential of 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal activity, and the addition of fluorine atoms can enhance this activity by improving the compound's ability to penetrate fungal cell membranes. Preliminary in vitro studies have shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide has also shown promise as an antibacterial agent. The triazole core and the carboxamide group contribute to its ability to inhibit bacterial growth by interfering with essential metabolic pathways. Studies have demonstrated that this compound is effective against both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics.

The anti-inflammatory potential of 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide has also been explored. Inflammation is a complex biological response involving multiple signaling pathways and mediators. The triazole moiety in this compound can modulate these pathways by interacting with specific enzymes and receptors involved in the inflammatory process. Preclinical studies have shown that this compound can reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis.

The development of new drugs often involves extensive preclinical and clinical testing to ensure safety and efficacy. In this regard, 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide has undergone rigorous evaluation in various preclinical models. Toxicity studies have indicated that this compound has a favorable safety profile with minimal adverse effects at therapeutic doses. Furthermore, pharmacokinetic studies have demonstrated that it has good oral bioavailability and a favorable half-life, which are essential factors for its potential use as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-propyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant safety concerns reported. These findings pave the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 5-propyl-1-(1,1,1-trifluoropropan-2-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ́́́́́́́́́́́́́́́́́́̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀̀͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟͟6-carboxamide (CAS No. 2 )) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a new drug. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a new drug. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.